![molecular formula C12H14N2O B1602572 2-(4-Piperidinyloxy)benzonitrile CAS No. 900572-37-4](/img/structure/B1602572.png)
2-(4-Piperidinyloxy)benzonitrile
Overview
Description
2-(4-Piperidinyloxy)benzonitrile, also known as 2-POB, is an organic compound that has a wide range of applications in scientific research. It is a derivative of benzonitrile, a compound that is widely used in organic synthesis. 2-POB is a colorless liquid with a boiling point of 183 °C and a melting point of -20 °C. It has a wide range of applications in scientific research due to its unique properties, such as its ability to form stable complexes with a variety of metals and its high solubility in organic solvents.
Scientific Research Applications
Histamine H3 Antagonists
Compounds with a core structure similar to "2-(4-Piperidinyloxy)benzonitrile" have been studied for their potential as histamine H3 antagonists. A study by Dvorak et al. (2005) introduced two series of compounds, including 4-(1-alkyl-piperidin-4-yloxy)-benzonitriles, which were found to be potent H3 antagonists. This research highlights the significance of these compounds in developing treatments for disorders related to the histaminergic system, such as sleep and cognitive disorders Dvorak et al., 2005.
Charge Transfer and Solvent Interactions
Investigations into the electronic properties of similar compounds have revealed insights into charge transfer mechanisms. Yatsuhashi et al. (2004) studied the ultrafast charge transfer in 4-piperidino-benzonitrile, observing coherent oscillations indicative of complex electronic behavior. This research provides a fundamental understanding of the electron dynamics in these compounds, which is critical for their application in electronic and photonic materials Yatsuhashi et al., 2004.
Electrolyte Additives for High Voltage Batteries
In the field of energy storage, specific derivatives of "this compound" have been explored as electrolyte additives for lithium-ion batteries. Huang et al. (2014) studied 4-(Trifluoromethyl)-benzonitrile as an additive, demonstrating its ability to improve the cyclic stability and performance of high voltage lithium-ion batteries. This research opens avenues for enhancing the efficiency and lifespan of energy storage systems Huang et al., 2014.
Microbial Degradation of Herbicides
The degradation pathways and microbial interactions of benzonitrile herbicides have been a subject of environmental studies. Holtze et al. (2008) provided a comprehensive review of the microbial degradation of dichlobenil, bromoxynil, and ioxynil, emphasizing the persistence of certain metabolites and the diversity of degrader organisms. Understanding the environmental fate of these compounds is crucial for assessing their impact and managing their use in agriculture Holtze et al., 2008.
properties
IUPAC Name |
2-piperidin-4-yloxybenzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O/c13-9-10-3-1-2-4-12(10)15-11-5-7-14-8-6-11/h1-4,11,14H,5-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIFRRCRLKBGBKR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1OC2=CC=CC=C2C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30587450 | |
Record name | 2-[(Piperidin-4-yl)oxy]benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30587450 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
900572-37-4 | |
Record name | 2-[(Piperidin-4-yl)oxy]benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30587450 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.